Cas no 2246498-35-9 (Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate)
Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate
- EN300-7147009
- benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate
- 2246498-35-9
-
- Inchi: 1S/C16H16BNO4/c19-16(21-11-12-6-2-1-3-7-12)18-10-15-13-8-4-5-9-14(13)17(20)22-15/h1-9,15,20H,10-11H2,(H,18,19)
- InChI Key: AXFCHZVIKDOBAN-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2C1CNC(=O)OCC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 297.1172382g/mol
- Monoisotopic Mass: 297.1172382g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8Ų
Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7147009-0.05g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 0.05g |
$768.0 | 2025-03-12 | |
| Enamine | EN300-7147009-0.1g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 0.1g |
$804.0 | 2025-03-12 | |
| Enamine | EN300-7147009-0.25g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 0.25g |
$840.0 | 2025-03-12 | |
| Enamine | EN300-7147009-0.5g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 0.5g |
$877.0 | 2025-03-12 | |
| Enamine | EN300-7147009-1.0g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 1.0g |
$914.0 | 2025-03-12 | |
| Enamine | EN300-7147009-2.5g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-12 | |
| Enamine | EN300-7147009-5.0g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-12 | |
| Enamine | EN300-7147009-10.0g |
benzyl N-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-3-yl)methyl]carbamate |
2246498-35-9 | 95.0% | 10.0g |
$3929.0 | 2025-03-12 |
Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate
Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate: A Comprehensive Overview
Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate, with the CAS number 2246498-35-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The presence of a benzyl moiety and a 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl group makes this compound a promising candidate for further investigation.
The structural framework of Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate incorporates an oxygen-containing heterocycle, which is known to enhance the bioactivity of pharmaceutical agents. The benzyl group not only contributes to the overall stability of the molecule but also serves as a versatile handle for further chemical modifications. This flexibility is particularly valuable in the context of drug design, where precise control over molecular structure is crucial for achieving desired pharmacological effects.
In recent years, there has been a growing interest in exploring the therapeutic potential of boron-containing compounds. The incorporation of boron into pharmaceuticals has led to the development of several successful drugs, including those used in cancer therapy. The 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl moiety in Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate is reminiscent of structures found in some boron-containing pharmaceuticals, suggesting that this compound may exhibit similar biological activities. Preliminary studies have hinted at its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.
The carbamate functional group is well-known for its role as a bioisostere for esters and amides. This property makes carbamates valuable in drug design, as they can often provide improved solubility and metabolic stability compared to their ester or amide counterparts. In Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate, the carbamate group is linked to a benzyl moiety and a complex heterocyclic ring system. This arrangement suggests that the compound may exhibit unique interactions with biological targets, making it a promising candidate for further exploration.
The synthesis of Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate involves several key steps that highlight the complexity and sophistication of modern synthetic chemistry. The introduction of the 1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl group requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired heterocyclic core. These methods are essential for achieving the precise molecular architecture needed for optimal biological activity.
The benzyl moiety in this compound serves multiple purposes beyond simply contributing to its structural framework. It can act as a protecting group for reactive functionalities within the molecule and can also be readily modified through various chemical transformations. This versatility makes Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.
Recent research has begun to explore the potential applications of Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate in various therapeutic areas. Studies have indicated that it may have anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary data suggest that it could exhibit antioxidant activity, which may be beneficial in protecting against oxidative stress-related diseases.
The pharmacokinetic properties of Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Initial studies have shown promising results regarding its bioavailability and metabolic stability, suggesting that it may be suitable for oral administration.
The development of new pharmaceuticals often involves iterative processes of synthesis and characterization to optimize both potency and safety. Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate represents an example of how structural modifications can lead to improved pharmacological profiles. By fine-tuning its molecular structure through rational design or computational modeling techniques such as molecular docking studies or QSAR analysis (Quantitative Structure-Anti Property Relationship), researchers aim to enhance its therapeutic efficacy while minimizing potential side effects.
The role of computational chemistry in modern drug discovery cannot be overstated. Advanced computational methods allow researchers to predict how different compounds will behave biologically before conducting expensive wet-lab experiments. These tools are particularly valuable when dealing with complex molecules like Benzyl ((...)carbamate). By leveraging computational power alongside traditional synthetic approaches provides an efficient strategy for identifying promising drug candidates quickly。
In conclusion,Benzyl ((...)carbamate with CAS number 2246498–35–9) represents an exciting opportunity for further research into novel therapeutic agents Its unique structural features make it a versatile building block that could lead toward new treatments across multiple disease areas The ongoing investigation into its biological activities pharmacokinetic properties synthesis methods all contribute toward understanding full potential this remarkable compound holds future medicine。
2246498-35-9 (Benzyl ((1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-3-yl)methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)